Cas no 2228747-86-0 (2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 2228747-86-0
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 6212784
• PubChem ID: 165678175
• Update Time: 2025-06-10

2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid
• 2228747-86-0
• EN300-1902115
• 2-(4-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C14H19NO6/c1-14(2,3)21-13(19)15-8-5-6-9(10(7-8)20-4)11(16)12(17)18/h5-7,11,16H,1-4H3,(H,15,19)(H,17,18)
• InChI Key： IVGUFFTWFPCUOW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(C(=O)O)O)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 297.12123733g/mol
• Monoisotopic Mass: 297.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 2228747-86-0)

2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228747-86-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both amide and hydroxyl functional groups, which contribute to its versatile reactivity and potential applications in drug development. The structural motif of this molecule, featuring a tert-butoxy carbonylamino substituent attached to a methoxyphenyl ring, alongside a hydroxyacetic acid backbone, positions it as a valuable intermediate in the synthesis of more complex pharmacophores.

The significance of 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid lies in its utility as a building block for the construction of biologically active molecules. The tert-butoxy carbonylamino group serves as a protective moiety for amino functions, commonly employed in peptide coupling reactions to prevent unwanted side reactions. Meanwhile, the hydroxyacetic acid moiety introduces both an acidic proton and a hydroxyl group, enabling further derivatization through esterification, amidation, or oxidation processes. These features make the compound particularly useful in the design of novel therapeutic agents targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of methoxyphenyl derivatives in drug discovery. The methoxy group on the aromatic ring enhances lipophilicity while maintaining metabolic stability, making such compounds attractive for oral administration. In particular, derivatives of 4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl have been explored for their potential as kinase inhibitors and other enzyme-targeting molecules. The incorporation of a hydroxyacetic acid scaffold further enriches the structural diversity of these compounds, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

One notable application of 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid is in the synthesis of protease inhibitors, which are critical in treating viral infections and cancer. The amide bond formed between the carbamate group and other amino acids mimics natural substrates or transition states, enabling selective inhibition of target enzymes. For instance, modifications to the methoxyphenyl ring have been shown to improve binding affinity to proteases such as HIV protease or caspase enzymes involved in apoptosis regulation. The presence of both an amine and a carboxylic acid group allows for further derivatization into peptidomimetics or macrocycles, expanding the scope of potential therapeutic applications.

The chemical synthesis of this compound involves multi-step procedures that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the tert-butoxy carbonylamino group onto the aromatic ring, followed by functionalization at the para position with a hydroxyacetic acid moiety. Protecting group strategies are often employed to prevent unwanted side reactions during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be utilized to construct complex aryl ether linkages within the molecule.

In terms of biological activity, preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes linked to inflammatory pathways. The combination of an amide bond and hydroxyl functionality disrupts normal enzyme function by competing with natural substrates or altering enzyme conformational dynamics. Additionally, computational modeling has been employed to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. Such studies are crucial for optimizing lead compounds into viable drug candidates.

The pharmaceutical industry continues to explore novel synthetic methodologies to streamline the production of complex molecules like 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid. Continuous flow chemistry has emerged as a promising approach for improving scalability and efficiency while reducing waste generation. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize hazardous reagent usage and enhance environmental sustainability. These innovations not only accelerate drug discovery but also align with global efforts toward sustainable chemical manufacturing practices.

Future research directions may focus on expanding the structural diversity of this compound class through combinatorial chemistry or library synthesis platforms. By systematically varying substituents on both the aromatic ring and hydroxylacetic acid backbone, researchers can identify novel scaffolds with enhanced pharmacological profiles. Additionally, preclinical studies are needed to evaluate toxicological profiles and pharmacokinetic properties before advancing into human clinical trials.

The versatility of 2-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-2-hydroxyacetic acid makes it a valuable asset in modern drug development pipelines. Its unique structural features enable diverse functionalization pathways while maintaining compatibility with established synthetic methodologies. As research progresses in medicinal chemistry and enzymology, this compound will likely continue to play a pivotal role in discovering next-generation therapeutics targeting challenging disease indications.